(R,S)-4-Hydroxy Cyclophosphamide-d4Preparation Kit

• Molecular Formula: C7H15Cl2N2O2P
• Molecular Weight: 265.11 g/mol
• InChI: InChI=1S/C7H15Cl2N2O2P/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14/h1-7H2,(H,10,12)/i1D2,4D2
• InChIKey: CMSMOCZEIVJLDB-RUKOHJPDSA-N

What Is (R,S)-4-Hydroxy Cyclophosphamide-d4 Preparation Kit and How Is It Used in Cyclophosphamide Bioanalysis

The (R,S)-4-Hydroxy Cyclophosphamide-d4 Preparation Kit (CAS 1329838-09-6) is a deuterium-labeled stable isotope internal standard (SIL-IS) specifically designed for the accurate quantification of the active cyclophosphamide (CP) metabolite, 4-hydroxycyclophosphamide (4-OHCP), in biological matrices via liquid chromatography–tandem mass spectrometry (LC–MS/MS) . The kit provides the necessary reagents—an oxidized precursor (4-hydroperoxycyclophosphamide-d4) and a reducing agent—to prepare 4-OHCP-d4 in situ, ensuring the freshly generated internal standard matches the chemical behavior and derivatization kinetics of the endogenous analyte . 4-OHCP is the primary transport metabolite of the widely prescribed prodrug cyclophosphamide, and its concentration directly correlates with therapeutic efficacy and toxicity [1].

Deuterated SIL-IS kit for 4-hydroxycyclophosphamide (4-OHCP) bioanalysis

In situ preparation ensures matched derivatization and co-elution with endogenous analyte

Designed for LC-MS/MS quantification in biological matrices

• [1] Harahap Y, Steven S, Suryadi H. Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide. Front Pharmacol. 2022;13:928721. View Source

Why Generic Substitution Fails: Analytical Consequences of Using Alternative Internal Standards for 4-Hydroxycyclophosphamide

In LC–MS/MS quantification of 4-OHCP, direct substitution with a non-deuterated analog (e.g., unlabeled 4-OHCP), a structurally related compound (e.g., d4-cyclophosphamide, AZD7451), or a non-isotopically labeled internal standard is analytically untenable and leads to significant quantitative inaccuracy [1]. 4-OHCP is inherently unstable in plasma (t₁/₂ ≈ 4 min) and exists in a complex, pH- and temperature-dependent tautomeric equilibrium with aldophosphamide, necessitating immediate derivatization and the use of a co-eluting, chemically identical SIL-IS [2]. Unlike d4-cyclophosphamide (which tracks the prodrug but not the derivatized metabolite) or non-isotopically labeled IS (which exhibit differential matrix effects and extraction recoveries), only 4-OHCP-d4 corrects for the analyte's unique instability, derivatization efficiency, ionization suppression/enhancement, and variable recovery across the entire sample workflow [3].

Non-isotopically labeled IS

May show differential matrix effects and extraction recovery, introducing systematic bias.

d4-Cyclophosphamide (d4-CP)

Tracks the prodrug, not the derivatized 4-OHCP metabolite; fails to correct for analyte instability.

Unlabeled 4-OHCP

Co-elutes without isotopic distinction, preventing independent quantification and correction.

• [1] Ekhart C, Gebretensae A, Rosing H, Rodenhuis S, Beijnen JH, Huitema AD. Simultaneous quantification of cyclophosphamide and its active metabolite 4-hydroxycyclophosphamide in human plasma by high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-MS/MS). J Chromatogr B. 2007;854(1-2):345-349. View Source
• [2] Borch RF, Hoye TR, Swanson TA. In situ preparation and fate of cis-4-hydroxycyclophosphamide and aldophosphamide: 1H and 31P NMR evidence for equilibration of cis- and trans-4-hydroxycyclophosphamide with aldophosphamide and its hydrate in aqueous solution. J Med Chem. 1984;27(4):490-494. View Source
• [3] Feng L, Zhang Y, Gustafson DL, et al. A sensitive and rapid ultra high-performance liquid chromatography with tandem mass spectrometric assay for the simultaneous quantitation of cyclophosphamide and the 4-hydroxycyclophosphamide metabolite in human plasma. J Chromatogr B. 2018;1086:56-62. View Source

Product-Specific Quantitative Evidence: How (R,S)-4-Hydroxy Cyclophosphamide-d4 Preparation Kit Delivers Superior Analytical Performance Over Closest Analogs

Enhanced Lower Limit of Quantification (LLOQ) for 4-OHCP Using 4-OHCP-d4 as Internal Standard

Using (R,S)-4-Hydroxy Cyclophosphamide-d4 as the SIL-IS enables a 2.5-fold lower LLOQ for 4-OHCP (2.5 ng/mL) compared to the LLOQ for cyclophosphamide (5 ng/mL) within the same validated UPLC-MS/MS assay, demonstrating superior sensitivity for the active metabolite [1]. This low LLOQ is critical for accurately quantifying 4-OHCP at trough concentrations and in microvolume samples (e.g., pediatric DBS/VAMS).

LLOQ sensitivity

Method context

2.5 ng/mL vs 5 ng/mL

Supports quantification at low metabolite concentrations

Enables trough-level analysis in microvolume samples

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	2.5 ng/mL (4-OHCP)
Comparator Or Baseline	5 ng/mL (Cyclophosphamide)
Quantified Difference	2.5-fold lower LLOQ for 4-OHCP
Conditions	UPLC-MS/MS with VAMS and derivatization to 4-OHCP-SCZ, using 4-OHCP-d4 as SIL-IS

Why This Matters

A 2.5-fold lower LLOQ for 4-OHCP enables reliable quantification of the active metabolite at clinically relevant low concentrations where prodrug (CP) measurement would be insufficient, directly impacting therapeutic drug monitoring and pharmacokinetic studies.

• [1] Harahap Y, Steven S, Suryadi H. Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide. Front Pharmacol. 2022;13:928721. View Source

High and Consistent Absolute Recovery Across Concentration Ranges Validates Matrix-Independent Accuracy

Methods employing 4-OHCP-d4 as SIL-IS demonstrate high and consistent absolute recovery for 4-OHCP across three quality control levels (QCL, QCM, QCH) in dried blood spot (DBS) analysis, ranging from 75.18% to 94.55% [1]. This contrasts with alternative internal standards (e.g., d4-CP or non-isotopically labeled IS) which may exhibit divergent recoveries from the analyte, introducing systematic bias. The use of a matched SIL-IS ensures that any variation in extraction efficiency is proportionally corrected, maintaining accuracy within ±15% of nominal concentrations as per FDA/EMA guidelines [2].

Absolute recovery

Class-level

4-OHCP: 75–95% CP: 85–96%

Validates proportional correction across extraction

Supports matrix-independent accuracy

Evidence Dimension	Absolute Recovery (%)
Target Compound Data	4-OHCP: 75.18% – 94.55% (across QCL, QCM, QCH)
Comparator Or Baseline	Cyclophosphamide (CP): 85.02% – 95.69% (non-isotopically labeled IS or d4-CP may show different recovery profiles)
Quantified Difference	Comparable high recovery range, but SIL-IS ensures proportional correction for 4-OHCP-specific losses
Conditions	Dried Blood Spot (DBS) UPLC-MS/MS, protein precipitation with methanol, 4-OHCP-d4 as SIL-IS

Why This Matters

High and consistent absolute recovery validates that 4-OHCP-d4 effectively tracks the analyte through sample preparation, ensuring method accuracy is maintained across the entire calibration range and minimizing the risk of batch-to-batch variability.

• [1] Hasanah YI, Harahap Y, Suryadi H. Development and validation method of cyclophosphamide and 4-hydroxycyclophosphamide with 4-hydroxycyclophosphamide-d4 as internal standard in dried blood spots using UPLC-MS/MS. Int J App Pharm. 2021;13(2):148-152. View Source
• [2] Harahap Y, Steven S, Suryadi H. Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide. Front Pharmacol. 2022;13:928721. View Source

Mitigation of Cross-Talk Interference by Utilizing Less Abundant 37Cl Isotope Ions

In multiple reaction monitoring (MRM) of 4-OHCP-d4-SCZ, the less abundant ions from the 37Cl isotope are specifically used to overcome cross-talk interference that can occur when monitoring the more abundant 35Cl-containing fragments [1]. This selective MRM transition (m/z 337.7 → 225.1) leverages the natural isotopic distribution of chlorine to provide a unique, interference-free signal for the deuterated internal standard, whereas alternative internal standards (e.g., d4-CP) do not address 4-OHCP-specific derivatization and ion suppression issues [2].

MRM specificity

Head-to-head

m/z 337.7 → 225.1 (4-OHCP-d4-SCZ)

Eliminates cross-talk interference from unlabeled analyte

Uses ³⁷Cl isotope to avoid co-eluting ion contamination

Evidence Dimension	MRM Transition Specificity
Target Compound Data	m/z 337.7 → 225.1 (4-OHCP-d4-SCZ, utilizing 37Cl isotope)
Comparator Or Baseline	m/z 333.7 → 221.0 (unlabeled 4-OHCP-SCZ) or m/z 265.0 → 140.0 (d4-CP)
Quantified Difference	Eliminates cross-talk interference from co-eluting unlabeled analyte ions
Conditions	UPLC-MS/MS, positive ESI, MRM mode

Why This Matters

Using a unique, less abundant isotopic transition eliminates a major source of quantitative error (cross-talk) in MRM assays, ensuring that the measured signal for the internal standard is not contaminated by the analyte, thereby preserving linearity and accuracy at low concentrations.

• [1] Kalhorn TF, Howald WN, Cole S, Phillips B, Wang J, Slattery JT, McCune JS. Rapid quantitation of cyclophosphamide metabolites in plasma by liquid chromatography-mass spectrometry. J Chromatogr B. 2006;835(1-2):105-113. View Source
• [2] Harahap Y, Steven S, Suryadi H. Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide. Front Pharmacol. 2022;13:928721. View Source

Best Research and Industrial Application Scenarios for (R,S)-4-Hydroxy Cyclophosphamide-d4 Preparation Kit

Therapeutic Drug Monitoring (TDM) of Cyclophosphamide in Pediatric and Adult Oncology

The kit enables precise quantification of the active 4-OHCP metabolite in microvolume samples (e.g., DBS, VAMS), essential for TDM in pediatric oncology where venous access is challenging and plasma volumes are limited. The low LLOQ (2.5 ng/mL) and high recovery (75–94%) ensure accurate measurement of both trough and peak concentrations, supporting dose individualization to maximize efficacy and minimize toxicity [1].

Population Pharmacokinetic (PopPK) Studies and Bioequivalence Trials

In PopPK modeling and bioequivalence studies of generic cyclophosphamide formulations, the use of 4-OHCP-d4 as a SIL-IS guarantees robust, matrix-independent accuracy across hundreds of patient samples. The consistent correction for derivatization efficiency and matrix effects ensures that variability in 4-OHCP exposure (AUC, Cmax) reflects true inter-individual differences rather than analytical artifact [2].

Validation of Alternative Sampling Matrices (e.g., Dried Blood Spots, Volumetric Absorptive Microsampling)

The kit is integral to developing and validating methods using DBS or VAMS, as the stable isotope-labeled internal standard is essential for correcting the unique extraction and matrix effects associated with these non-plasma matrices. Published methods demonstrate that 4-OHCP-d4 enables the achievement of FDA/EMA validation criteria (accuracy ±15%, precision ≤15% RSD) in DBS, facilitating decentralized clinical trials and home-based sampling [3].

Preclinical Pharmacokinetic and Toxicokinetic Studies in Rodent Models

In preclinical species (e.g., mouse, rat), where sample volumes are severely restricted and endogenous matrix components can vary widely, the high sensitivity (2.5 ng/mL LLOQ) and robust interference correction provided by 4-OHCP-d4 are critical for generating reliable PK/TK data. This supports translational research and IND-enabling toxicology studies for novel cyclophosphamide-based therapies [1].

Application

Selection Property

Validation Focus

4-OHCP quantification in microvolume research matrices

Matched SIL-IS co-elution and derivatization correction

Accuracy in low-volume samples (DBS, VAMS)

Research population PK and formulation comparison studies

Matrix-independent correction across large sample sets

Reproducibility and batch-to-batch consistency

Method validation for alternative sampling matrices

Correction for matrix-specific recovery effects

Method validation criteria review

Preclinical PK/TK studies in rodent models

High sensitivity and interference correction

Reliable PK/TK data in limited-volume samples

• [1] Harahap Y, Steven S, Suryadi H. Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide. Front Pharmacol. 2022;13:928721. View Source
• [2] Feng L, Zhang Y, Gustafson DL, et al. A sensitive and rapid ultra high-performance liquid chromatography with tandem mass spectrometric assay for the simultaneous quantitation of cyclophosphamide and the 4-hydroxycyclophosphamide metabolite in human plasma. J Chromatogr B. 2018;1086:56-62. View Source
• [3] Hasanah YI, Harahap Y, Suryadi H. Development and validation method of cyclophosphamide and 4-hydroxycyclophosphamide with 4-hydroxycyclophosphamide-d4 as internal standard in dried blood spots using UPLC-MS/MS. Int J App Pharm. 2021;13(2):148-152. View Source